Cas no 1080573-28-9 (tert-butyl N-[4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate)

• Product Name: tert-butyl N-[4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
• CAS No: 1080573-28-9
• MF: C₁₇H₂₅BClNO₄
• MW: 353.64870429039
• MDL: MFCD23379564
• CID: 2127882
• PubChem ID: 59593375
• Update Time: 2025-10-20

tert-butyl N-[4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylcarbamate
• tert-butyl N-[4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
• tert-Butyl (4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate
• KFBVAWBHPJEIJX-UHFFFAOYSA-N
• SB13168
• 5-BOC-Amino-2-chlorophenylboronic acid, pinacol ester
• tert-butyl-4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylcarbamate
• tert-butylN-[4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]car
• BS-26332
• tert-Butyl(4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate
• 5-BOC-Amino-2-chlorophenylboronic acid pinacol ester
• DTXSID701119431
• SCHEMBL3767805
• DA-15803
• 1080573-28-9
• C14141
• CS-0176437
• AKOS025312410
• EN300-6296689
• MFCD23379564
• tert-butyl N-[4-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
• 1,1-Dimethylethyl N-[4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate

• MDL： MFCD23379564
• Inchi： 1S/C17H25BClNO4/c1-15(2,3)22-14(21)20-11-8-9-13(19)12(10-11)18-23-16(4,5)17(6,7)24-18/h8-10H,1-7H3,(H,20,21)
• InChI Key： KFBVAWBHPJEIJX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1B1OC(C)(C)C(C)(C)O1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 353.1565161g/mol
• Monoisotopic Mass: 353.1565161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8

tert-butyl N-[4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD324827)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-[4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate

tert-butyl N-[4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate (CAS No. 1080573-28-9) is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which incorporates a tert-butyl group attached to a carbamate functional group. The presence of the 4-chlorophenyl ring and the tetramethyl dioxaborolane moiety further enhances its versatility and reactivity in various chemical reactions.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. The tert-butyl carbamate group is known for its stability and reactivity in nucleophilic substitution reactions. This makes it an ideal candidate for use in the synthesis of bioactive molecules and polymer precursors. The chlorophenyl group adds an additional layer of functionality by introducing electron-withdrawing effects that can influence the electronic properties of the molecule.

The tetramethyl dioxaborolane moiety is particularly interesting due to its ability to participate in boron-based coupling reactions. This has led to its use in the synthesis of boron-containing materials with unique electronic and optical properties. Recent research has demonstrated that compounds containing this moiety can be employed in the development of advanced semiconductors and optoelectronic devices.

From a synthetic perspective, the preparation of tert-butyl N-[4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate involves a multi-step process that typically begins with the synthesis of the dioxaborolane ring. This is followed by functionalization with the chlorophenyl group and subsequent coupling with the tert-butyl carbamate moiety. The reaction conditions are carefully optimized to ensure high yields and selectivity.

In terms of applications, this compound has found use in various fields. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. Its ability to undergo a wide range of transformations makes it a valuable building block in drug discovery programs. In materials science, it is employed as a precursor for the synthesis of advanced polymers and composite materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the tert-butyl carbamate group significantly influences the molecule's electronic properties by donating electron density through resonance effects. This understanding has paved the way for more efficient synthetic strategies and novel applications.

In conclusion, tert-butyl N-[4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate (CAS No. 1080573-28-9) is a versatile compound with a wide range of applications in organic synthesis and materials science. Its unique structure and reactivity make it an invaluable tool for researchers working in these fields. As ongoing research continues to uncover new properties and applications for this compound